Cas no 832726-10-0 (2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-)

2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl- structure
832726-10-0 structure
Product name:2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-
CAS No:832726-10-0
MF:C20H29BO2
MW:312.254066228867
CID:674240
PubChem ID:71415835

2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-
    • 3-dodec-1-ynyl-1-hydroxy-6-methyl-3H-2,1-benzoxaborole
    • DTXSID70835245
    • 3-(Dodec-1-yn-1-yl)-6-methyl-2,1-benzoxaborol-1(3H)-ol
    • 832726-10-0
    • Inchi: InChI=1S/C20H29BO2/c1-3-4-5-6-7-8-9-10-11-12-13-20-18-15-14-17(2)16-19(18)21(22)23-20/h14-16,20,22H,3-11H2,1-2H3
    • InChI Key: YNWPXQYGHMPOKH-UHFFFAOYSA-N
    • SMILES: B1(C2=C(C=CC(=C2)C)C(O1)C#CCCCCCCCCCC)O

Computed Properties

  • Exact Mass: 312.2260603g/mol
  • Monoisotopic Mass: 312.2260603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

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